Cas no 2640959-76-6 (4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine)

• Product Name: 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
• CAS No: 2640959-76-6
• MF: C₁₅H₂₂N₄O₂S
• MW: 322.425781726837
• CID: 5317655
• PubChem ID: 155800026
• Update Time: 2025-05-20

4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
• 2640959-76-6
• F6753-3393
• AKOS040724580
• [1-(6-Methoxy-4-pyrimidinyl)-3-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C15H22N4O2S/c1-21-14-9-13(16-11-17-14)19-4-2-3-12(10-19)15(20)18-5-7-22-8-6-18/h9,11-12H,2-8,10H2,1H3
• InChI Key： HJPRIZCHJRXQED-UHFFFAOYSA-N
• SMILES： C(C1CCCN(C2C=C(OC)N=CN=2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 322.14634713g/mol
• Monoisotopic Mass: 322.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.6±50.0 °C(Predicted)
• pka: 6.44±0.26(Predicted)

Additional information on 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

Research Brief on 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine (CAS: 2640959-76-6)

In recent years, the compound 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine (CAS: 2640959-76-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a piperidine ring linked to a thiomorpholine moiety via a carbonyl group, provides a versatile scaffold for further chemical modifications. Researchers have explored various derivatives to enhance its pharmacological properties, such as bioavailability and target specificity.

From a biological perspective, this compound has demonstrated notable activity in inhibiting specific kinases and other enzymes involved in signal transduction pathways. Preclinical studies have shown that it effectively targets pathways implicated in cancer and inflammatory diseases. For instance, in vitro assays revealed its potent inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate immune responses has sparked interest in its application for autoimmune disorders. These findings underscore the compound's versatility and therapeutic promise.

Recent advancements in structural biology have provided deeper insights into the molecular interactions of 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine with its targets. X-ray crystallography and molecular docking studies have elucidated the binding modes and key residues involved in its activity. Such detailed understanding is invaluable for the rational design of next-generation derivatives with improved efficacy and reduced off-target effects. Furthermore, computational modeling has been employed to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, guiding the optimization of this compound for clinical use.

Despite its promising attributes, challenges remain in the development of 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into tangible medical benefits. Ongoing research aims to explore its synergy with existing therapies and its applicability in combination treatments.

In conclusion, 4-[1-(6-methoxypyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine represents a compelling candidate in the realm of drug discovery. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on advancing its clinical translation, addressing current limitations, and expanding its therapeutic scope. This compound exemplifies the intersection of chemistry and biology, offering a glimpse into the future of precision medicine.